Monoeicosanoin

• IUPAC Name: 2,3-dihydroxypropyl icosanoate
• InChI: InChI=1S/C23H46O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(26)27-21-22(25)20-24/h22,24-25H,2-21H2,1H3
• InChI Key: UMEKPPOFCOUEDT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)O
• Molecular Formula: C23H46O4
• DSSTOX Substance ID: DTXSID201015359
• Molecular Weight: 386.6 g/mol
• CAS RN: 50906-68-8

Description

Monoeicosanoin, also known as α-Monoarachin or 2,3-Dihydroxypropyl icosanoate, is a product in the category of Monoacylglycerols (MAG, MG) and is primarily used in research. It has a molecular formula of C23H46O4 and a molecular weight of 386.61.

Molecular Structure Analysis

The molecular structure of Monoeicosanoin is complex and would typically be determined using advanced techniques such as 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED), which enables the determination of three-dimensional molecular structures from sub-μm microcrystals.

Physical And Chemical Properties Analysis

. Its physical and chemical properties would be influenced by its molecular structure and composition. At the nanometer level, the properties of substances can change markedly, leading to the formation of new physical and chemical properties.

Scientific Research Applications

Polydatin Research

Polydatin, a monocrystalline compound, has been studied for its varied pharmacological effects including cardiovascular, neuroprotection, anti-inflammatory, anti-oxidation, anti-tumor, and liver and lung protection. These investigations highlight its therapeutic potential, though further research is required for a deeper understanding of its molecular mechanisms and target proteins (Qiao-Hui Du, Cheng Peng, & Hong Zhang, 2013).

Caspofungin in Hematopoietic Stem Cell Transplant Patients

Caspofungin, used in the treatment of invasive aspergillosis in allogeneic hematopoietic stem cell transplant patients, shows effectiveness and tolerance. This research provides insights into its application in managing fungal infections in specific patient populations (R. Herbrecht et al., 2010).

Chitin and Chitosan for Implantable Applications

Chitin and its deacetylated counterpart chitosan, derived from shellfish, offer potential for biomedical applications like wound dressing, drug delivery, and tissue engineering. This research from Asian nations, particularly Japan, Korea, Singapore, Taiwan, Thailand, and China, contributes significantly to the development of these materials for implantable biomedical applications (E. Khor & L. Lim, 2003).

Localized Oscillations in Langmuir Monolayers

The study of localized oscillations in crystalline phases of Langmuir monolayers, specifically heneicosanoic acid, offers insights into the patterns produced by Fraunhofer diffraction due to reflected light from multilayer granules. This research advances our understanding of the physical properties of these monolayers (J. Galvan-Miyoshi, S. Ramos, J. Ruíz-García, & R. Castillo, 2001).

Recombinant Immunoglobulin A

Recombinant Immunoglobulin A (SIgA) is significant in mucosal immunity and could be used in passive and active protection at mucosal surfaces. The research indicates its potential as a biotherapeutic agent for blocking pathogens and provides a basis for studying its functional properties (B. Corthésy, 2002).

Monoclonal Antibodies in Science and Medicine

Monoclonal antibodies have revolutionized both research and treatment in various diseases, including rheumatoid arthritis and cancer. This research narrates the discovery of these molecules and their significant impact on medical research (S. Alkan, 2004).

Synthetic Oligosaccharide and Glycoconjugate Research

Synthetic oligosaccharides and glycoconjugates have become critical probes for biological research and drug and vaccine discovery. Challenges include the lack of general methods for their preparation, and recent developments in carbohydrate chemistry are addressing these issues (T. Boltje, T. Buskas, & G. Boons, 2009).

Mutant Chaperone and Tumor-Specific Antigens

Research on how a wild-type transmembrane protein can be transformed into a tumor-specific antigen by a somatic mutation in the chaperone gene Cosmc is a significant advancement. This finding has potential applications in monoclonal antibody therapy for cancer treatment (A. Schietinger, M. Philip, B. A. Yoshida, P. Azadi, Hui Liu, S. Meredith, & H. Schreiber, 2006).